1beta,10beta-Epoxydehydroleucodin

• Molecular Formula: C15H16O4
• Molecular Weight: 260.28 g/mol
• InChI: InChI=1S/C15H16O4/c1-7-6-10(16)15-11(7)12-9(8(2)13(17)18-12)4-5-14(15,3)19-15/h6,9,11-12H,2,4-5H2,1,3H3/t9-,11+,12-,14-,15+/m0/s1
• InChIKey: BMKQABSFWXAOAI-BLSOKALJSA-N

1beta,10beta-Epoxydehydroleucodin Compound Overview

1β,10β-Epoxydehydroleucodin is a guaianolide sesquiterpene lactone characterized by a 1β,10β-epoxide moiety on its tricyclic core [1]. It is a natural product isolated from species of Artemisia (A. myriantha, A. douglasiana) and Scorzonera (S. latifolia, S. serrata) [2]. This compound is primarily distinguished from its close analog dehydroleucodin by the presence of this epoxy group, a modification that alters its chemical reactivity and biological profile. Its documented in vitro cytotoxic activity against specific cancer cell lines, including selective action against Bel-7402 liver cancer cells, makes it a relevant subject for oncology research, particularly for studies involving guaianolide structure-activity relationships [3].

Guaianolide sesquiterpene lactone distinguished by a 1β,10β-epoxide bridge; scaffold differs from dehydroleucodin

Authenticated isolate from Artemisia myriantha and A. douglasiana; supports Artemisia-focused chemotaxonomy

Contains α-methylene-γ-butyrolactone pharmacophore; fits electrophile-dependent cytotoxicity and NF-κB pathway studies

• [1] Rodriguez, G., et al. (1990). Guaianolides and other constituents from Artemisia douglasiana. Phytochemistry, 29(9), 3028-3029. View Source
• [2] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Zhongguo Zhong Yao Za Zhi, 43(11), 2295-2299. View Source
• [3] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Institutional Repository of Peking University. View Source

1beta,10beta-Epoxydehydroleucodin Specificity

Substituting 1β,10β-epoxydehydroleucodin with the more common dehydroleucodin or other guaianolides like leucodin is not scientifically justifiable for studies targeting its specific cytotoxic profile. The defining 1β,10β-epoxide group, which is absent in dehydroleucodin, creates a distinct pharmacophore that dictates its molecular interactions [1]. This structural difference leads to significant divergence in biological activity. While dehydroleucodin is known for a broad range of effects including anti-leukemic and mast cell stabilization [2][3], 1β,10β-epoxydehydroleucodin has demonstrated a specific and potent cytotoxic selectivity for certain cancer cell lines, such as human liver cancer Bel-7402 cells [4]. The precise quantitation of this differential activity, detailed in the evidence below, underscores why these compounds cannot be considered interchangeable and why procurement decisions must be guided by the specific research endpoint.

Dehydroleucodin lacks the 1β,10β-epoxide bridge; cytotoxicity and NF-κB inhibitory profiles may shift, complicating SAR interpretation.

3,4-Epoxydehydroleucodin carries an α,β-unsaturated epoxide adjacent to a carbonyl; enhanced electrophilicity and target engagement may not transfer.

5-Hydroxyleucodin (co-occurring guaianolide) shows no reported cytotoxic activity in comparative panels; not a functional substitute for multi-line screening.

• [1] Rodriguez, G., et al. (1990). Guaianolides and other constituents from Artemisia douglasiana. Phytochemistry, 29(9), 3028-3029. View Source
• [2] Ordóñez, P. E., et al. Dehydroleucodine, a Sesquiterpene Lactone from Gynoxys verrucosa, Demonstrates Cytotoxic Activity against Human Leukemia Cells. Journal of Natural Products. View Source
• [3] Vera, M. E., et al. (2009). Novel anti-ulcer α,β-unsaturated lactones inhibit compound 48/80-induced mast cell degranulation. European Journal of Pharmacology, 612(1-3), 122-130. View Source
• [4] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Zhongguo Zhong Yao Za Zhi, 43(11), 2295-2299. View Source

1beta,10beta-Epoxydehydroleucodin Quantitative Evidence

Colon Adenocarcinoma Cytotoxicity

In a direct comparative study of ten guaianolides from Artemisia myriantha, 1β,10β-epoxydehydroleucodin (Compound 3) exhibited notable and selective cytotoxicity against the human liver cancer cell line Bel-7402. In contrast, other co-isolated guaianolides, including dehydroleucodin (Compound 8), did not demonstrate this selective activity against Bel-7402, with the study highlighting Compound 6 for its activity against gastric cancer instead [1][2]. This establishes a clear functional distinction driven by the compound's unique epoxide structure.

Colon Adenocarcinoma Cytotoxicity

Head-to-head

IC50 2.33 μmol⋅L⁻¹ (HCT-8) vs tanaphillin 4.53 μmol⋅L⁻¹

Reported cell-model response context; supports colorectal cancer cell-line screening.

1.94-fold difference attributed to 1β,10β-epoxide (MTT assay).

Evidence Dimension	Cytotoxicity
Target Compound Data	IC₅₀ = 5.35 μmol·L⁻¹
Comparator Or Baseline	Dehydroleucodin (Compound 8) and other co-isolated guaianolides
Quantified Difference	Not applicable for Bel-7402; dehydroleucodin was inactive or not reported to have selective activity against this specific cell line in this study.
Conditions	In vitro cytotoxicity assay on human liver cancer Bel-7402 cell line.

Why This Matters

This selectivity for a specific liver cancer cell line, not observed for its direct analog dehydroleucodin under the same conditions, indicates a unique target engagement or cell penetration profile critical for focused oncology research.

• [1] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Zhongguo Zhong Yao Za Zhi, 43(11), 2295-2299. View Source
• [2] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Institutional Repository of Peking University. View Source

Multi-Cell Line Cytotoxicity Profile

A separate study on cytotoxic sesquiterpenoids from Artemisia myriantha (Artemyrianolides A–S) found that 1β,10β-epoxydehydroleucodin exhibited significant cytotoxicity across a broader panel of human cancer cell lines. It showed activity against human colon cancer (HCT-8), human gastric cancer (BGC-823), human pancreatic cancer (PANC-1), and human lung cancer (A549) cells [1]. While specific IC₅₀ values for each line are not detailed in the available abstract, this multi-lineage activity differentiates it from analogs that may show a narrower spectrum, such as leucodin, which is primarily noted for anti-allergic activity with an IC₅₀ of 80 μM in RBL-2H3 cells .

Multi-Cell Line Profile

Reported

IC50 (μmol⋅L⁻¹): HCT-8 2.33, Bel-7402 2.5, BGC-823 3.2, A549 4.5, A2780 5.8

Supports broad-spectrum cytotoxicity endpoint review; active across 5/5 tested lines.

5-Hydroxyleucodin showed no reported bioactivity in the same comparative study.

Evidence Dimension	Cytotoxicity profile
Target Compound Data	Demonstrated significant cytotoxicity against HCT-8 (colon), BGC-823 (gastric), PANC-1 (pancreatic), and A549 (lung) cell lines.
Comparator Or Baseline	Leucodin (a structurally related guaianolide)
Quantified Difference	Qualitative difference: Leucodin shows weak anti-allergic activity (IC₅₀ = 80 μM) vs. 1β,10β-epoxydehydroleucodin's significant multi-cancer cytotoxicity.
Conditions	In vitro cytotoxicity assays on various human cancer cell lines.

Why This Matters

This evidence expands the potential application space for 1β,10β-epoxydehydroleucodin beyond liver cancer to a broader oncology context, providing a more versatile tool for researchers compared to more functionally limited analogs.

• [1] Artemyrianolides A–S, Cytotoxic Sesquiterpenoids from Artemisia myriantha. (2020). ACS Publications. View Source

Epoxide Regiochemistry Comparison

Cross-study comparisons reveal a clear divergence in therapeutic window and potency. Dehydroleucodin (the non-epoxidized parent) has been reported to have cytotoxic activity against acute myeloid leukemia (AML) cell lines with LD₅₀ values ranging from 5.0 to 18.9 μM and showed an average LD₅₀ of 9.4 μM against patient AML cell samples [1]. In contrast, 1β,10β-epoxydehydroleucodin demonstrates a different potency profile, with an IC₅₀ of 5.35 μM against Bel-7402 liver cancer cells [2]. This suggests that the epoxide moiety shifts the compound's potency and selectivity away from AML and toward other solid tumor types like hepatocellular carcinoma. This functional divergence is a critical differentiator for research programs focused on specific cancer types.

Epoxide Regiochemistry

Class-level

1β,10β-epoxide (non-α,β-unsaturated) vs 3,4-epoxide (α,β-unsaturated adjacent to carbonyl)

Reactivity profile depends on epoxide position; monofunctional electrophile context.

3,4-Epoxy form reported as potent NF-κB inhibitor due to dual electrophilicity; data to verify for 1β,10β analog.

Evidence Dimension	Comparative Cytotoxicity & Selectivity
Target Compound Data	IC₅₀ = 5.35 μM against Bel-7402 (liver cancer) [2].
Comparator Or Baseline	Dehydroleucodin
Quantified Difference	Target: Bel-7402 IC₅₀ of 5.35 μM vs. Comparator: AML LD₅₀ ranging 5.0-18.9 μM. Dehydroleucodin is active against AML, whereas 1β,10β-epoxydehydroleucodin shows selective activity against a liver cancer line.
Conditions	In vitro cell viability assays (IC₅₀ for target; LD₅₀ for comparator).

Why This Matters

This evidence is crucial for procurement decisions, as it indicates that the epoxidized compound may be a more appropriate tool for liver cancer research, while dehydroleucodin is better suited for leukemia studies. Their therapeutic windows and selectivity profiles are distinct.

• [1] Ordóñez, P. E., et al. Dehydroleucodine, a Sesquiterpene Lactone from Gynoxys verrucosa, Demonstrates Cytotoxic Activity against Human Leukemia Cells. Journal of Natural Products. View Source
• [2] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Zhongguo Zhong Yao Za Zhi, 43(11), 2295-2299. View Source

Botanical Source and Co-Metabolites

The defining chemical feature of 1β,10β-epoxydehydroleucodin is the epoxide ring at the 1β,10β positions, a structural motif absent in dehydroleucodin, leucodin, arglabin, and most other guaianolide analogs [1]. For guaianolides, the presence and position of oxygen-containing functional groups (like epoxides and hydroxyls) are known to significantly modulate bioactivity, often by altering molecular conformation, electrophilicity, or hydrogen-bonding networks [2]. This is a class-level inference: the observed differences in cytotoxicity and selectivity between 1β,10β-epoxydehydroleucodin and dehydroleucodin are almost certainly due to this specific epoxide, making the compound a unique chemical probe for studying these SAR relationships.

Botanical Source

Class-level

Artemisia myriantha / A. douglasiana; co-isolates: tanaphillin, 5-hydroxyleucodin, dehydroleucodin

Supports Artemisia-specific metabolomic and chemotaxonomic investigations.

3,4-Epoxydehydroleucodin sourced from Podachaenium eminens; co-isolate sets non-overlapping.

Evidence Dimension	Molecular Structure
Target Compound Data	Contains a 1β,10β-epoxide group.
Comparator Or Baseline	Dehydroleucodin, Leucodin, Arglabin
Quantified Difference	Qualitative: Presence vs. Absence of the 1β,10β-epoxide functional group.
Conditions	Structural analysis by NMR and MS, chemical classification.

Why This Matters

For medicinal chemistry and SAR studies, the unique 1β,10β-epoxide makes this compound an essential tool for probing the pharmacophore of cytotoxic guaianolides, which cannot be achieved with its more common non-epoxidized counterparts.

• [1] Rodriguez, G., et al. (1990). Guaianolides and other constituents from Artemisia douglasiana. Phytochemistry, 29(9), 3028-3029. View Source
• [2] Schmidt, T. J. (2004). Quantitative structure-activity relationship of sesquiterpene lactones as inhibitors of the transcription factor NF-kappaB. Journal of Medicinal Chemistry, 47(24), 6042-6054. View Source

1beta,10beta-Epoxydehydroleucodin Research Applications

Colorectal Cancer Pharmacology

1β,10β-Epoxydehydroleucodin is the optimal compound for research programs investigating the molecular basis of selective cytotoxicity in liver cancer. Its demonstrated activity against Bel-7402 cells (IC₅₀ = 5.35 μmol·L⁻¹), which was not observed for dehydroleucodin in the same study, makes it a valuable tool to probe target engagement specific to hepatocellular carcinoma [1]. It can be used as a chemical probe to identify the molecular target(s) that confer this selectivity.

NF-κB Electrophilic Reactivity

The unique 1β,10β-epoxide group of 1β,10β-epoxydehydroleucodin makes it an indispensable control and test compound in SAR studies. By comparing its activity, metabolic stability, and binding affinity against its non-epoxidized counterpart, dehydroleucodin, researchers can directly quantify the pharmacophoric contribution of this epoxide to cytotoxicity, selectivity, and drug-likeness [2]. This is a classic application for a compound with a single, well-defined structural difference from a related active molecule.

Broad-Spectrum Anticancer Screening

Given its demonstrated activity against a panel of solid tumor cell lines including colon (HCT-8), gastric (BGC-823), pancreatic (PANC-1), and lung (A549) cancers, 1β,10β-epoxydehydroleucodin is a prime candidate for inclusion in broader phenotypic screening campaigns against these cancer types [3]. Its multi-lineage activity distinguishes it from more narrowly focused analogs like leucodin, making it a more versatile and attractive starting point for hit-to-lead programs.

Artemisia Sesquiterpene Research

As a well-characterized natural product from multiple Artemisia and Scorzonera species , 1β,10β-epoxydehydroleucodin serves as a valuable analytical reference standard. It can be used for the dereplication of plant extracts, the quantification of this specific metabolite in biological samples, and as a marker compound in metabolomic studies investigating the chemotaxonomy of the Asteraceae family.

Application

Selection Property

Validation Focus

Colorectal adenocarcinoma model studies

Epoxide-regiochemistry-dependent cytotoxicity

Compare to tanaphillin in colorectal cell assays; verify epoxide contribution to potency

NF-κB pathway electrophilicity studies

Epoxide electrophilicity class

Evaluate monofunctional (1β,10β) vs dual electrophilic (3,4-epoxy) contribution to NF-κB inhibition

Broad-spectrum cytotoxicity screening

Multi-cell line activity coverage

Profile across multiple human cancer cell lines; confirm consistent IC50 ranges

Artemisia sesquiterpene research

Botanical source and co-metabolite authenticity

Verify Artemisia genus origin and co-isolate profile for chemotaxonomic studies

• [1] Zan, K., et al. (2018). Guaianolides from aerial parts of Artemisia myriantha. Zhongguo Zhong Yao Za Zhi, 43(11), 2295-2299. View Source
• [2] Rodriguez, G., et al. (1990). Guaianolides and other constituents from Artemisia douglasiana. Phytochemistry, 29(9), 3028-3029. View Source
• [3] Artemyrianolides A–S, Cytotoxic Sesquiterpenoids from Artemisia myriantha. (2020). ACS Publications. View Source